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Compound of Interest

Compound Name: Norethandrolone

Cat. No.: B1679909 Get Quote

This document provides essential safety and logistical information for the proper disposal of

norethandrolone, a Schedule III controlled substance. The following procedures are designed

to ensure compliance with the U.S. Drug Enforcement Administration (DEA) and Environmental

Protection Agency (EPA) regulations, promoting a safe and responsible laboratory

environment.

Norethandrolone is an anabolic steroid classified as a Schedule III controlled substance under

the Controlled Substances Act.[1] This designation imposes strict regulatory requirements for

its handling, storage, and disposal to prevent diversion and protect public health. Additionally,

while not specifically listed as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA), its potential carcinogenicity and reproductive toxicity warrant a cautious

approach to its disposal, treating it as a hazardous chemical.

I. Regulatory Framework
The disposal of norethandrolone is governed by several federal agencies. The DEA oversees

the handling and disposal of controlled substances to prevent abuse and diversion, while the

EPA regulates the disposal of hazardous waste to protect the environment.[1][2] In many

cases, state and local regulations may be more stringent than federal requirements.
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Regulatory Body Key Responsibilities Applicable Regulations

DEA

Regulates all aspects of

controlled substance handling,

including disposal, to prevent

diversion.

21 CFR Part 1317

EPA
Governs the disposal of solid

and hazardous waste.
40 CFR Part 261

DOT
Regulates the transportation of

hazardous materials.
49 CFR Parts 171-180

II. Primary Disposal Method: DEA-Registered
Reverse Distributor
The most compliant and recommended method for the disposal of expired, unwanted, or

unused norethandrolone from a research laboratory is through a DEA-registered reverse

distributor.[2][3][4] A reverse distributor is authorized by the DEA to acquire controlled

substances from registrants for the purpose of return to the manufacturer or for destruction.[3]

[5]

Experimental Protocol: Transfer to a Reverse Distributor

Segregation and Inventory:

Isolate the norethandrolone designated for disposal from active stock.

Maintain a detailed inventory of the substances to be disposed of, including the name,

concentration, form, and quantity.

Contact a DEA-Registered Reverse Distributor:

Identify and contract with a reverse distributor registered with the DEA to handle Schedule

III controlled substances.

The DEA provides a list of registered reverse distributors.
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Documentation:

For Schedule III substances, the transfer to a reverse distributor is documented via an

invoice.[2]

The registrant must maintain a record of the disposal that includes the date of transfer, the

name, address, and DEA registration number of the reverse distributor, and the kind and

quantity of the controlled substance transferred.[2]

The reverse distributor is responsible for completing and submitting DEA Form 41

(Registrants Inventory of Drugs Surrendered) upon destruction of the substance and must

provide a copy to the research facility for their records.[2]

Packaging and Transportation:

Package the norethandrolone in accordance with the reverse distributor's instructions

and Department of Transportation (DOT) regulations for shipping hazardous materials.[3]

[6]

The reverse distributor will provide guidance on proper packaging, including the use of

tamper-proof containers and appropriate labeling.[3]

Transportation must be conducted by a common or contract carrier, or the reverse

distributor may pick up the material directly.[6] Laboratory personnel are generally not

permitted to transport controlled substances for disposal.[6]

III. On-Site Disposal: Limited and Stringent
On-site destruction of controlled substances by a DEA registrant is permissible but must adhere

to the DEA's "non-retrievable" standard.[4][7] This means the substance must be permanently

altered in its physical or chemical state, rendering it unusable.[7] The DEA has stated that

incineration is the only method they have reviewed that meets this standard.[2][7]

Experimental Protocol: On-Site Chemical Degradation (Requires Institutional and Potentially

DEA Approval)
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This protocol should only be followed if explicitly approved by the institution's Environmental

Health and Safety (EHS) department and in compliance with all applicable regulations. Some

institutions may have specific procedures for the on-site disposal of small quantities.[8]

Verification of Procedure:

Confirm with your institution's EHS and/or a DEA field office that this on-site destruction

method is compliant.

Documentation:

Complete a DEA Form 41 prior to the disposal.[4][8] This form requires details of the drug,

the quantity to be destroyed, the method of destruction, and the signatures of two

authorized employees who will witness the destruction.[4]

Witnesses:

The destruction must be witnessed by at least two authorized individuals from the

research facility.[4][7] Some institutional policies may require the presence of an EHS

representative or even law enforcement.[8]

Chemical Degradation (Example):

This is an illustrative example and should not be performed without institutional approval.

Prepare a solution capable of degrading the steroid structure, such as a strong oxidizing

agent or a corrosive solution.

In a fume hood, while wearing appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, dissolve or suspend the norethandrolone in the

degradation solution.

Allow sufficient time for the reaction to complete, ensuring the active pharmaceutical

ingredient is rendered non-retrievable.

Final Disposal of Residue:
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The resulting chemical waste must be managed as hazardous waste and disposed of

through the institution's hazardous waste program.

IV. Spills and Accidental Releases
In the event of a spill, the primary concern is the safety of laboratory personnel.

Evacuate and Secure the Area:

Alert others in the vicinity and restrict access to the spill area.

Assess the Spill:

If the spill is large or involves a highly concentrated form of norethandrolone, contact

your institution's EHS for assistance.

Cleanup:

Wear appropriate PPE.

For solid spills, gently sweep or scoop the material into a designated hazardous waste

container. Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent and place it in a hazardous

waste container.

Documentation:

If the spilled substance is not recoverable, document the circumstances in your inventory

records, and have a witness sign the entry.[8]

If the substance is recovered but contaminated and cannot be used, it must be disposed

of as described in the sections above, with a DEA Form 41 completed.[8]

V. Data Presentation
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Disposal Method DEA Compliance Record Keeping Typical Use Case

Reverse Distributor High
Invoice, DEA Form 41

(by RD)

Routine disposal of

expired or unwanted

stock

On-Site Destruction Conditional DEA Form 41

Small quantities, with

institutional and

possible DEA

approval

VI. Mandatory Visualization

Norethandrolone for Disposal Choose Disposal Method

Use DEA-Registered
Reverse Distributor

Recommended

On-Site Destruction
(Institutional Approval Required)

Limited Cases

Contact Reverse Distributor
and Prepare Documentation

Complete DEA Form 41
with Two Witnesses

Package and Ship via
Authorized Carrier

Reverse Distributor Destroys
and Files DEA Form 41

Obtain DEA Form 41
from Reverse Distributor

Disposal Complete
Perform Chemical Degradation

(Non-Retrievable Standard)
Dispose of Residue as

Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of norethandrolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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